molecular formula C4H5N3S B1333421 1H-Imidazole-4-carbothioamide CAS No. 95962-95-1

1H-Imidazole-4-carbothioamide

Cat. No. B1333421
CAS RN: 95962-95-1
M. Wt: 127.17 g/mol
InChI Key: CUOPCGNBQZKKNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1H-Imidazole-4-carbothioamide is a chemical compound with the CAS Number: 95962-95-1. It has a molecular weight of 127.17 and its IUPAC name is 1H-imidazole-4-carbothioamide . It is a solid substance .


Molecular Structure Analysis

The molecular structure of 1H-Imidazole-4-carbothioamide can be represented by the SMILES string NC(=S)c1c[nH]cn1 . This indicates that the molecule contains a sulfur atom double-bonded to a nitrogen atom, which is connected to an imidazole ring .


Physical And Chemical Properties Analysis

1H-Imidazole-4-carbothioamide is a solid substance . It has a molecular weight of 127.17 . The compound is sealed in dry and stored at room temperature .

Scientific Research Applications

  • Antioxidant and Antimicrobial Potential

    • N-acyl-1H-imidazole-1-carbothioamides have been studied for their antioxidant activity, exhibiting excellent results. These derivatives also show moderate antibacterial and antifungal potential. Molecular docking simulations suggest their potential as inhibitors against RNA, indicating their relevance in designing novel antioxidant and antibacterial agents (Aziz et al., 2020).
  • Anti-malarial Properties

    • Research on derivatives of 1H-Imidazole-4-carbothioamide, specifically focusing on thiosemicarbazone derivatives containing the benzimidazole moiety, has shown promising anti-malarial activity in vitro. This underlines the potential of these compounds in developing new antimalarial medications (Divatia et al., 2014).
  • Synthesis and Chemical Properties

    • The compound has been used in the stereoselective metal-free synthesis of N-(Z-Alkenyl)imidazole-2-carbothioamides. The process involves imidazoles and isothiocyanates, highlighting its role in the synthesis of complex organic compounds (Trofimov et al., 2012).
    • Another study focused on the oxidative dimerization of carbothioamides, like 1H-Imidazole-4-carbothioamide, using Oxone as an oxidant, showcasing its applicability in synthesizing 1,2,4-thiadiazoles, which are significant in various chemical processes (Yoshimura et al., 2014).
  • Role in Drug Synthesis

    • 1H-4-Substituted Imidazoles, derived from 1H-Imidazole-4-carbothioamide, are key building blocks in the synthesis of NS5A inhibitors, such as Daclatasvir, highlighting its significance in the pharmaceutical industry (Carneiro et al., 2015).
  • Antidepressant Activity

    • A series of derivatives, specifically phenyl-3-(thiophen-2-yl)-4, 5-dihydro-1H-pyrazole-1-carbothioamides, were synthesized and evaluated for their antidepressant activity. Certain compounds in this series demonstrated significant antidepressant effects in preclinical models, indicating the therapeutic potential of these derivatives (Mathew et al., 2014).

Safety And Hazards

1H-Imidazole-4-carbothioamide is classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Sens. 1 according to the GHS classification . It has hazard statements H302 - H317 - H319, indicating that it is harmful if swallowed, may cause an allergic skin reaction, and causes serious eye irritation . Safety measures should be taken when handling this compound .

Future Directions

While specific future directions for 1H-Imidazole-4-carbothioamide are not mentioned in the sources, imidazole derivatives are of significant interest in the field of medicinal chemistry due to their wide range of biological activities . They are key components in a variety of functional molecules used in everyday applications .

properties

IUPAC Name

1H-imidazole-5-carbothioamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5N3S/c5-4(8)3-1-6-2-7-3/h1-2H,(H2,5,8)(H,6,7)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CUOPCGNBQZKKNU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(NC=N1)C(=S)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H5N3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60379946
Record name 1H-Imidazole-4-carbothioamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60379946
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

127.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1H-Imidazole-4-carbothioamide

CAS RN

95962-95-1
Record name 1H-Imidazole-4-carbothioamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60379946
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1H-Imidazole-4-thiocarboxamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1H-Imidazole-4-carbothioamide
Reactant of Route 2
1H-Imidazole-4-carbothioamide
Reactant of Route 3
Reactant of Route 3
1H-Imidazole-4-carbothioamide
Reactant of Route 4
1H-Imidazole-4-carbothioamide
Reactant of Route 5
1H-Imidazole-4-carbothioamide
Reactant of Route 6
Reactant of Route 6
Reactant of Route 6
1H-Imidazole-4-carbothioamide

Citations

For This Compound
2
Citations
DA Negatu, JJJ Liu, M Zimmerman… - Antimicrobial agents …, 2018 - Am Soc Microbiol
Several key antituberculosis drugs, including pyrazinamide, with a molecular mass of 123.1 g/mol, are smaller than the usual drug-like molecules. Current drug discovery efforts focus …
Number of citations: 65 journals.asm.org
CLMJ Verlinde, E Fan, S Shibata… - Current topics in …, 2009 - ingentaconnect.com
The history of fragment-based drug discovery, with an emphasis on crystallographic methods, is sketched, illuminating various contributions, including our own, which preceded the …
Number of citations: 43 www.ingentaconnect.com

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.